Cas no 1323105-73-2 (N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide)

• Product Name: N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide
• CAS No: 1323105-73-2
• MF: C₁₄H₁₉N₃O₄S₂
• MW: 357.448360681534
• CID: 6377986
• PubChem ID: 49698324
• Update Time: 2025-05-21

N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide
• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-methylsulfonylpyrrolidine-2-carboxamide
• N-{3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide
• AKOS024500111
• 1323105-73-2
• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide
• VU0637155-1
• F5142-0081

• Inchi： 1S/C14H19N3O4S2/c1-23(20,21)17-7-3-5-9(17)13(19)16-14-11(12(15)18)8-4-2-6-10(8)22-14/h9H,2-7H2,1H3,(H2,15,18)(H,16,19)
• InChI Key： JLLYSJBEDQDWGE-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC1C(NC1SC2CCCC=2C=1C(=O)N)=O

Computed Properties

• Exact Mass: 357.08169844g/mol
• Monoisotopic Mass: 357.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide

Recent Advances in the Study of N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide (CAS: 1323105-73-2)

The compound N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide (CAS: 1323105-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its molecular properties, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines a cyclopentabthiophene core with a methanesulfonylpyrrolidine carboxamide moiety. The presence of these functional groups suggests potential interactions with various biological targets, particularly in the context of enzyme inhibition and receptor modulation. Computational modeling and in vitro assays have demonstrated its affinity for specific protein targets, which are implicated in inflammatory and oncogenic pathways.

One of the key findings from recent research is the compound's role as a selective inhibitor of certain kinases involved in cell proliferation and immune response. Preclinical studies using cell-based assays have shown promising results in suppressing tumor growth and modulating inflammatory cytokines. These findings position the compound as a candidate for further development in oncology and autoimmune disease therapeutics.

In addition to its biological activity, synthetic routes for the production of N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide have been optimized to improve yield and purity. Recent publications describe novel catalytic methods and green chemistry approaches that enhance the scalability of its synthesis, addressing previous challenges in large-scale production.

Despite these advancements, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic index. Ongoing research is exploring prodrug derivatives and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-methanesulfonylpyrrolidine-2-carboxamide represents a promising scaffold for drug development, with demonstrated efficacy in preclinical models. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its safety in vivo. Collaborative efforts between academic and industrial researchers will be critical to advancing this compound toward clinical trials.